Cas no 439109-04-3 (N-[2-(Diethylamino)ethyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide)

• Product Name: N-[2-(Diethylamino)ethyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide
• CAS No: 439109-04-3
• MF: C₁₆H₁₉F₃N₂OS
• MW: 344.39507317543
• CID: 5745389
• PubChem ID: 3840629
• Update Time: 2025-06-06

N-[2-(Diethylamino)ethyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 439109-04-3
• AKOS005093494
• 4T-1510
• N-[2-(diethylamino)ethyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-[2-(diethylamino)ethyl]-5-(trifluoromethyl)-
• N-[2-(Diethylamino)ethyl]-5-(trifluoromethyl)-1-benzothiophene-2-carboxamide

• Inchi： 1S/C16H19F3N2OS/c1-3-21(4-2)8-7-20-15(22)14-10-11-9-12(16(17,18)19)5-6-13(11)23-14/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,20,22)
• InChI Key： QVBZGKUNFGFVPZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2C=C1C(NCCN(CC)CC)=O

Computed Properties

• Exact Mass: 344.11701889g/mol
• Monoisotopic Mass: 344.11701889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 475.7±45.0 °C(Predicted)
• pka: 13.90±0.46(Predicted)